Cas no 1358256-07-1 (methyl 4-{[(3-methoxyphenyl)carbamoyl]methoxy}quinoline-2-carboxylate)

• Product Name: methyl 4-{[(3-methoxyphenyl)carbamoyl]methoxy}quinoline-2-carboxylate
• CAS No: 1358256-07-1
• MF: C₂₀H₁₈N₂O₅
• MW: 366.367325305939
• CID: 5399658
• Update Time: 2025-10-28

methyl 4-{[(3-methoxyphenyl)carbamoyl]methoxy}quinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-[2-[(3-methoxyphenyl)amino]-2-oxoethoxy]-2-quinolinecarboxylate
• methyl 4-{[(3-methoxyphenyl)carbamoyl]methoxy}quinoline-2-carboxylate

• Inchi： 1S/C20H18N2O5/c1-25-14-7-5-6-13(10-14)21-19(23)12-27-18-11-17(20(24)26-2)22-16-9-4-3-8-15(16)18/h3-11H,12H2,1-2H3,(H,21,23)
• InChI Key： MMHLICMVAQHYPU-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)C(OCC(NC2=CC=CC(OC)=C2)=O)=CC=1C(OC)=O

Experimental Properties

• Density: 1.307±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 598.8±50.0 °C(Predicted)
• pka: 12.13±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on methyl 4-{[(3-methoxyphenyl)carbamoyl]methoxy}quinoline-2-carboxylate

Methyl 4-{[(3-Methoxyphenyl)carbamoyl]methoxy}quinoline-2-carboxylate (CAS 1358256-07-1): A Comprehensive Overview

Methyl 4-{[(3-methoxyphenyl)carbamoyl]methoxy}quinoline-2-carboxylate (CAS 1358256-07-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This quinoline derivative is known for its unique structural features, which make it a valuable intermediate in the synthesis of bioactive molecules. The compound's molecular formula and intricate functional groups contribute to its diverse applications, particularly in drug discovery and development.

The chemical structure of methyl 4-{[(3-methoxyphenyl)carbamoyl]methoxy}quinoline-2-carboxylate includes a quinoline core substituted with a methoxycarbonyl group at the 2-position and a carbamoylmethoxy group at the 4-position. The presence of the 3-methoxyphenyl moiety enhances its potential for interactions with biological targets, making it a promising candidate for medicinal chemistry applications. Researchers are particularly interested in its role as a building block for kinase inhibitors, a hot topic in current cancer research.

In recent years, the demand for custom synthesis of methyl 4-{[(3-methoxyphenyl)carbamoyl]methoxy}quinoline-2-carboxylate has increased due to its potential applications in developing novel therapeutic agents. The compound's CAS number 1358256-07-1 serves as a unique identifier in chemical databases, facilitating its procurement and research. Many pharmaceutical companies are exploring its use in targeted drug delivery systems, aligning with the growing trend of personalized medicine.

The synthesis of methyl 4-{[(3-methoxyphenyl)carbamoyl]methoxy}quinoline-2-carboxylate typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed for characterization, addressing the increasing industry focus on quality control in chemical manufacturing. This aligns with current Good Manufacturing Practice (cGMP) standards, a frequently searched topic in pharmaceutical circles.

From a commercial perspective, CAS 1358256-07-1 represents a niche but growing market segment. Suppliers often highlight its high purity grade and custom synthesis options to meet diverse research needs. The compound's stability under various storage conditions makes it suitable for international shipping, addressing common queries about chemical storage and handling in research settings.

In the context of green chemistry trends, researchers are investigating more sustainable synthetic routes for methyl 4-{[(3-methoxyphenyl)carbamoyl]methoxy}quinoline-2-carboxylate. This includes exploring catalytic methods and environmentally friendly solvents, topics that frequently appear in academic searches. The compound's potential for biodegradation is also being studied, reflecting the pharmaceutical industry's growing environmental consciousness.

The intellectual property landscape surrounding 1358256-07-1 is another area of interest. Many researchers search for information about patent status and licensing opportunities related to this compound, particularly in relation to its potential therapeutic applications. Several patent applications have mentioned derivatives of this quinoline compound for various indications, though specific details often remain confidential during development stages.

Analytical challenges associated with methyl 4-{[(3-methoxyphenyl)carbamoyl]methoxy}quinoline-2-carboxylate often center around its isomeric purity and residual solvent content. These quality parameters are crucial for research reproducibility, a topic of increasing importance in scientific publications. Modern analytical techniques like UHPLC-MS are being employed to address these challenges, meeting the demand for high-resolution chemical analysis methods.

Looking forward, the scientific community anticipates expanded applications for CAS 1358256-07-1 in areas such as materials science and catalysis. Its unique molecular architecture suggests potential uses in organic electronics and photocatalysts, aligning with current research trends in sustainable energy solutions. These emerging applications could drive future demand for this specialty chemical.

For researchers working with methyl 4-{[(3-methoxyphenyl)carbamoyl]methoxy}quinoline-2-carboxylate, proper safety data sheets (SDS) and handling protocols are essential resources. While not classified as hazardous under standard conditions, appropriate laboratory practices should always be followed, a point emphasized in recent laboratory safety guidelines updates. This practical information is frequently sought by new researchers entering the field.

The global market for quinoline derivatives like 1358256-07-1 continues to evolve, with regional variations in demand reflecting different research priorities. Market analysis reports suggest growing interest in Asia-Pacific regions, particularly for pharmaceutical intermediates, making this compound part of broader discussions about chemical supply chains and research globalization.

In conclusion, methyl 4-{[(3-methoxyphenyl)carbamoyl]methoxy}quinoline-2-carboxylate (CAS 1358256-07-1) represents an important chemical entity with diverse scientific applications. Its continued study contributes to advancements in medicinal chemistry, materials science, and synthetic methodology development. As research progresses, this compound will likely remain a valuable tool for scientists exploring the boundaries of molecular design and functionality.